Cas no 100963-92-6 (Phenol, 4-(methoxymethyl)-2,6-bis(1-methylethyl)-)

Phenol, 4-(methoxymethyl)-2,6-bis(1-methylethyl)- structure
100963-92-6 structure
Product Name:Phenol, 4-(methoxymethyl)-2,6-bis(1-methylethyl)-
CAS No:100963-92-6
MF:C14H22O2
MW:222.323284626007
CID:1130636
PubChem ID:13684851
Update Time:2025-04-20

Phenol, 4-(methoxymethyl)-2,6-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(methoxymethyl)-2,6-bis(1-methylethyl)-
    • 4-(methoxymethyl)-2,6-di(propan-2-yl)phenol
    • 100963-92-6
    • DTXSID70546687
    • SCHEMBL9196354
    • Inchi: 1S/C14H22O2/c1-9(2)12-6-11(8-16-5)7-13(10(3)4)14(12)15/h6-7,9-10,15H,8H2,1-5H3
    • InChI Key: MFCLYZSYMMDQRI-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(COC)=CC=1C(C)C)C(C)C

Computed Properties

  • Exact Mass: 222.16206
  • Monoisotopic Mass: 222.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46
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